2-Chlorotoluene
2-Chlorotoluene
O-chlorotoluene is a colorless liquid with an aromatic odor. Denser than water and poorly soluble in water. Hence sinks in water . (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
95-49-8
VCID:
VC0165313
InChI:
InChI=1S/C7H7Cl/c1-6-4-2-3-5-7(6)8/h2-5H,1H3
SMILES:
CC1=CC=CC=C1Cl
Molecular Formula:
C7H7Cl
CH3C6H4Cl
C7H7Cl
CH3C6H4Cl
C7H7Cl
Molecular Weight:
126.58 g/mol
2-Chlorotoluene
CAS No.: 95-49-8
Reference Standards
VCID: VC0165313
Molecular Formula: C7H7Cl
CH3C6H4Cl
C7H7Cl
Molecular Weight: 126.58 g/mol
| CAS No. | 95-49-8 |
|---|---|
| Product Name | 2-Chlorotoluene |
| Molecular Formula | C7H7Cl CH3C6H4Cl C7H7Cl |
| Molecular Weight | 126.58 g/mol |
| IUPAC Name | 1-chloro-2-methylbenzene |
| Standard InChI | InChI=1S/C7H7Cl/c1-6-4-2-3-5-7(6)8/h2-5H,1H3 |
| Standard InChIKey | IBSQPLPBRSHTTG-UHFFFAOYSA-N |
| Impurities | A typical analysis for 2-chlorotoluene gives >99% 2-chlorotoluene, <0.1% toluene, <0.9% 4-chlorotoluene, <0.01% 3-chlorotoluene. |
| SMILES | CC1=CC=CC=C1Cl |
| Canonical SMILES | CC1=CC=CC=C1Cl |
| Boiling Point | 318.15 °F at 760 mm Hg (NTP, 1992) 159.0 °C 158.97 °C 159.2 °C 318.2°F 320°F |
| Colorform | Colorless liquid. |
| Density | 1.0825 at 68 °F (USCG, 1999) 1.0826 @ 20 °C/4 °C Relative density (water = 1): 1.08 1.08 |
| Flash Point | 126 °F (NTP, 1992) 43 °C c.c. 126°F 96°F |
| Melting Point | -31.2 °F (NTP, 1992) -35.6 °C -35.59 °C -35.1 °C -31.2°F -31°F |
| Physical Description | O-chlorotoluene is a colorless liquid with an aromatic odor. Denser than water and poorly soluble in water. Hence sinks in water . (USCG, 1999) Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid with an aromatic odor. |
| Description | O-chlorotoluene is a colorless liquid with an aromatic odor. Denser than water and poorly soluble in water. Hence sinks in water . (USCG, 1999) |
| Solubility | 0.009 % at 77° F (NIOSH, 2016) 0.00 M FREELY SOL IN CHLOROFORM Miscible with alcohol, acetone, ether, benzene, carbon tetrachloride, and n-heptane; slightly soluble in water. Solubility less than 10% in acetone, benzene, ether, alcohol Solubility in water = 374 mg/l at 25 °C Solubility in water, g/100ml at 20 °C: 0.47 (77°F): 0.009% |
| Synonyms | 2-chlorotoluene 2-chlorotoluene, ion(+1) o-chlorotoluene ortho-chlorotoluene |
| Vapor Density | Relative vapor density (air = 1): 4.4 |
| Vapor Pressure | 10 mm Hg at 109.8 °F (NTP, 1992) 3.43 mmHg 3.43 mm Hg at 25 °C, determined from experimentally-derived coefficients Vapor pressure, kPa at 20 °C: 0.35 4 mmHg at 77°F (77°F): 4 mmHg |
| PubChem Compound | 7238 |
| Last Modified | Nov 12 2021 |
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